Cas no 125136-76-7 ((1S,4R,6S)-2-tert-Butyl 6-methyl 2-azabicyclo[2.2.2]octane-2,6-dicarboxylate)

• Product Name: (1S,4R,6S)-2-tert-Butyl 6-methyl 2-azabicyclo[2.2.2]octane-2,6-dicarboxylate
• CAS No: 125136-76-7
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 1034942
• PubChem ID: 71607307
• Update Time: 2025-04-20

(1S,4R,6S)-2-tert-Butyl 6-methyl 2-azabicyclo[2.2.2]octane-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,4R,6S)-2-tert-Butyl 6-methyl 2-azabicyclo[2.2.2]octane-2,6-dicarboxylate
• 2-AZABICYCLO[2.2.2]OCTANE-2,6-DICARBOXYLIC ACID, 2-(1,1-DIMETHYLETHYL) 6-METHYL ESTER, (1R,4S,6R)-REL-
• 3-O-tert-butyl 5-O-methyl (1R,4S,5S)-3-azabicyclo[2.2.2]octane-3,5-dicarboxylate
• DTXSID20856263
• A920817
• 2-(tert-butyl) 6-methyl (1S,4R,6S)-2-azabicyclo[2.2.2]octane-2,6-dicarboxylate
• (1S,4R,6S)-2-tert-Butyl6-methyl2-azabicyclo[2.2.2]octane-2,6-dicarboxylate
• 2-tert-Butyl 6-methyl (1S,4R,6S)-2-azabicyclo[2.2.2]octane-2,6-dicarboxylate
• DB-246768
• 125136-76-7

• MDL： MFCD27957374
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(17)15-8-9-5-6-11(15)10(7-9)12(16)18-4/h9-11H,5-8H2,1-4H3/t9-,10+,11+/m1/s1
• InChI Key： VMDDWBSYOBGVND-VWYCJHECSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2CC[C@H]1[C@@H](C(=O)OC)C2)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

(1S,4R,6S)-2-tert-Butyl 6-methyl 2-azabicyclo[2.2.2]octane-2,6-dicarboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids